2-{[1-(Propan-2-yl)piperidin-4-yl]amino}ethan-1-ol

• Molecular Formula: C10H22N2O
• Molecular Weight: 186.29 g/mol
• IUPAC Name: 2-[(1-propan-2-ylpiperidin-4-yl)amino]ethanol
• InChI: InChI=1S/C10H22N2O/c1-9(2)12-6-3-10(4-7-12)11-5-8-13/h9-11,13H,3-8H2,1-2H3
• InChI Key: FZNXJSJBRBKLOE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC(CC1)NCCO

Description

Chemical Structure and Properties 2-{[1-(Propan-2-yl)piperidin-4-yl]amino}ethan-1-ol (CAS: 733783-46-5) is a secondary amine derivative with a piperidine core substituted by a propan-2-yl group at the nitrogen atom and an ethanolamine side chain at the 4-position. Its molecular formula is C₁₀H₂₁NO, with a molar mass of 171.28 g/mol .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[1-(Propan-2-yl)piperidin-4-yl]amino}ethan-1-ol typically involves the reaction of piperidine derivatives with isopropylamine and ethylene oxide. One common method includes the following steps:

Formation of the Piperidine Intermediate: Piperidine is reacted with isopropylamine under controlled conditions to form the intermediate 1-(Propan-2-yl)piperidine.

Addition of Ethylene Oxide: The intermediate is then reacted with ethylene oxide to introduce the aminoethanol group, resulting in the formation of 2-{[1-(Propan-2-yl)piperidin-4-yl]amino}ethan-1-ol.

Industrial Production Methods

In industrial settings, the production of this compound may involve continuous flow reactors to ensure efficient mixing and reaction control. The use of catalysts and optimized reaction conditions can enhance yield and purity.

Chemical Reactions Analysis

Types of Reactions

2-{[1-(Propan-2-yl)piperidin-4-yl]amino}ethan-1-ol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: Nucleophilic substitution reactions can introduce different functional groups into the molecule.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are frequently used.

Substitution: Reagents like alkyl halides and acyl chlorides are used in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction may produce alcohols or amines.

Scientific Research Applications

2-{[1-(Propan-2-yl)piperidin-4-yl]amino}ethan-1-ol has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: The compound is studied for its potential biological activities, including its effects on cellular processes.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the production of specialty chemicals and as a building block in chemical manufacturing.

Mechanism of Action

The mechanism of action of 2-{[1-(Propan-2-yl)piperidin-4-yl]amino}ethan-1-ol involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and influencing cellular processes. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The compound belongs to a broader class of piperidine derivatives, which are frequently explored for their pharmacological and chemical versatility. Below is a comparative analysis with structurally related compounds from patent literature and research studies:

Table 1: Structural and Functional Comparison

Compound Name/ID	Molecular Formula	Key Substituents	Molecular Weight (g/mol)	Notable Features/Applications
2-{[1-(Propan-2-yl)piperidin-4-yl]amino}ethan-1-ol	C₁₀H₂₁NO	Propan-2-yl, ethanolamine	171.28	Balanced hydrophilicity/lipophilicity
1-Cyclobutyl-4H-pyrido[1,2-a]pyrimidin-4-one	C₁₅H₁₇N₃O	Cyclobutyl, dimethoxyphenyl	255.32	Enhanced rigidity; potential kinase inhibition
DMPI (3-{1-[(2,3-Dimethylphenyl)methyl]piperidin-4-yl}-1-methyl-2-pyridin-4-yl-1H-indole)	C₂₉H₃₁N₃	Indole, pyridinyl, dimethylphenyl	421.58	MRSA synergist with carbapenems
CDFII (2-(2-Chlorophenyl)-3-[1-(2,3-dimethylbenzyl)piperidin-4-yl]-5-fluoro-1H-indole)	C₂₈H₂₆ClFN₂	Chlorophenyl, fluoroindole	445.98	Antimicrobial activity against MRSA
Piperidin-4-yl derivatives with 4-aminocyclohexenyl groups	Varies	Cyclohexenyl amines (e.g., dimethylamino)	~250–300	Improved solubility; CNS targeting

Key Comparative Insights

Structural Complexity and Bioactivity The target compound’s ethanolamine side chain distinguishes it from analogues like DMPI and CDFII, which feature aromatic indole or chlorophenyl moieties. These aromatic groups in DMPI/CDFII are critical for their antimicrobial synergy with carbapenems, as they likely enhance binding to bacterial targets . In contrast, the ethanolamine group in the target compound may favor interactions with polar biological targets, such as neurotransmitter receptors. Cyclohexenyl-substituted piperidine derivatives (e.g., 4-(dimethylamino)cyclohex-1-en-1-yl) exhibit higher molecular weights (~250–300 g/mol) and improved solubility due to their amine substituents, making them candidates for central nervous system (CNS) drug development .

Physicochemical Properties

• The target compound’s lower molecular weight (171.28 g/mol) compared to DMPI (421.58 g/mol) and CDFII (445.98 g/mol) suggests better bioavailability and metabolic stability. However, the absence of halogen or aromatic groups may limit its antimicrobial potency relative to these analogues.
• Compounds with dimethoxyphenyl substituents (e.g., 2-(3,4-dimethoxyphenyl)-4H-pyrido[1,2-a]pyrimidin-4-one) demonstrate increased lipophilicity, which enhances blood-brain barrier penetration but may reduce aqueous solubility .

Ethanolamine side chains are less common in patent literature compared to tertiary amines (e.g., dimethylamino), which are favored for their basicity and hydrogen-bonding capabilities.

Research Implications and Gaps

While the target compound’s structural simplicity offers advantages in synthesis and pharmacokinetics, its biological activity remains understudied compared to well-characterized analogues like DMPI and CDFII. Further research should explore:

• Target specificity : Screening against bacterial vs. eukaryotic targets.
• Structure-activity relationships (SAR): Modifying the ethanolamine group to introduce halogen or aromatic substituents.
• Comparative pharmacokinetics : Assessing solubility, plasma stability, and tissue distribution relative to cyclohexenyl or indole-containing derivatives.

Biological Activity

2-{[1-(Propan-2-yl)piperidin-4-yl]amino}ethan-1-ol, with the CAS number 1039820-46-6, is a compound that has garnered interest in pharmacological research due to its potential biological activities. This article reviews the compound's biological activity, focusing on its mechanisms, therapeutic applications, and relevant case studies.

• Molecular Formula : C10H22N2O
• Molecular Weight : 186.29 g/mol
• Purity : 95% .

Research indicates that compounds similar to 2-{[1-(Propan-2-yl)piperidin-4-yl]amino}ethan-1-ol may act as selective inhibitors of glutaminase (GLS), an enzyme involved in glutamine metabolism. This inhibition can lead to reduced tumor growth by disrupting the metabolic pathways that cancer cells rely on for proliferation.

Structure-Activity Relationship (SAR)

A study explored various analogs of ethanolic compounds with piperidine moieties, revealing that modifications to the hydrophilic skeleton significantly influence their GLS inhibition potency. For instance, one derivative demonstrated an IC50 value of 68 nM against GLS1, highlighting the importance of structural variations in enhancing biological activity .

Biological Activity and Therapeutic Applications

The biological activity of 2-{[1-(Propan-2-yl)piperidin-4-yl]amino}ethan-1-ol has been investigated primarily in the context of cancer therapy:

Antitumor Activity

In vivo studies have shown that certain derivatives exhibit significant antitumor effects. For example, a related compound demonstrated tumor growth inhibition rates of approximately 40.9% and 42.0% in A549 and HCT116 xenograft models when administered at a dosage of 100 mg/kg .

Case Studies

Several studies have highlighted the efficacy of compounds related to 2-{[1-(Propan-2-yl)piperidin-4-yl]amino}ethan-1-ol:

• Study on GLS Inhibition :
  • Researchers synthesized a series of GLS inhibitors based on piperidine structures. The most potent analogs showed promising results in reducing tumor sizes in preclinical models .
• Metabolic Stability :
  • The same study noted that certain derivatives maintained good metabolic stability with a bioavailability rate of 12.4%, suggesting potential for further development into therapeutic agents .
• Safety Profile :
  • Preliminary toxicity assessments indicated low toxicity levels upon repeated dosing in animal models, making these compounds attractive candidates for further clinical evaluation .

Data Table: Summary of Biological Activities

Compound Name	IC50 (nM)	Tumor Model	Tumor Growth Inhibition (%)	Bioavailability (%)
Compound 24y	68	A549	40.9	12.4
Compound X	TBD	HCT116	42.0	TBD